![molecular formula C19H22N2O4 B268773 2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide](/img/structure/B268773.png)
2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide, also known as MPAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPAP is a selective activator of the sigma-1 receptor, which has been implicated in a variety of physiological and pathological processes.
Mechanism of Action
2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide selectively activates the sigma-1 receptor, which is a chaperone protein that is involved in various cellular processes such as calcium signaling, protein folding, and lipid metabolism. Activation of the sigma-1 receptor by this compound leads to the modulation of various signaling pathways, including the ERK, AKT, and NF-κB pathways. These pathways are involved in various physiological and pathological processes, including cell survival, proliferation, and inflammation.
Biochemical and Physiological Effects:
Activation of the sigma-1 receptor by this compound has been shown to have various biochemical and physiological effects. In the brain, this compound has been shown to increase the release of neurotransmitters such as dopamine and acetylcholine, which are involved in cognitive function. This compound has also been shown to reduce oxidative stress and inflammation in the brain, which are implicated in neurodegenerative disorders. In cancer cells, this compound has been found to induce apoptosis and inhibit cell proliferation. This compound has also been shown to reduce drug-seeking behavior and withdrawal symptoms in animal models of addiction.
Advantages and Limitations for Lab Experiments
2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide has several advantages for lab experiments, including its high selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has some limitations, including its poor water solubility, which can make it difficult to administer in vivo, and its potential for off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for research on 2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide. One area of interest is the development of more potent and selective sigma-1 receptor activators that can be used as therapeutic agents for various diseases. Another area of interest is the elucidation of the molecular mechanisms underlying the effects of this compound on various physiological and pathological processes. Finally, there is a need for further studies to investigate the safety and efficacy of this compound in humans, which could pave the way for its clinical use in the future.
Synthesis Methods
The synthesis of 2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide involves the reaction of 4-aminophenylpropionamide with 2-(2-methoxyethoxy)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain this compound in its pure form.
Scientific Research Applications
2-(2-methoxyethoxy)-N-[4-(propionylamino)phenyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as neurodegenerative disorders, cancer, and addiction. In neurodegenerative disorders such as Alzheimer's disease, this compound has been shown to improve cognitive function and reduce the accumulation of beta-amyloid plaques in animal models. In cancer, this compound has been found to inhibit tumor growth and induce apoptosis in cancer cells. In addiction, this compound has been shown to reduce drug-seeking behavior and withdrawal symptoms in animal models.
properties
Molecular Formula |
C19H22N2O4 |
---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
2-(2-methoxyethoxy)-N-[4-(propanoylamino)phenyl]benzamide |
InChI |
InChI=1S/C19H22N2O4/c1-3-18(22)20-14-8-10-15(11-9-14)21-19(23)16-6-4-5-7-17(16)25-13-12-24-2/h4-11H,3,12-13H2,1-2H3,(H,20,22)(H,21,23) |
InChI Key |
OBSAJWIGAIPBSS-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OCCOC |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OCCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.